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Compound of Interest

Compound Name:
Mca-SEVKMDAEFRK(Dnp)RR-

NH2

Cat. No.: B12382480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the fluorogenic peptide substrate,

Mca-SEVKMDAEFRK(Dnp)RR-NH2, a valuable tool in the study of Alzheimer's disease and

related neurological research.

Core Structure and Properties
Mca-SEVKMDAEFRK(Dnp)RR-NH2 is a custom-synthesized peptide designed for the

sensitive detection of specific protease activity. Its structure is comprised of several key

functional components:

Fluorophore (Mca): At the N-terminus, a (7-Methoxycoumarin-4-yl)acetyl (Mca) group serves

as the fluorescent donor.

Peptide Sequence (SEVKMDAEFRK): This sequence corresponds to the wild-type β-

secretase cleavage site of the human amyloid precursor protein (APP).

Quencher (Dnp): A 2,4-Dinitrophenyl (Dnp) group is attached to the side chain of the Lysine

(K) residue. The Dnp group functions as a quencher, absorbing the energy emitted by the

Mca fluorophore when in close proximity.
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Solubilizing/Spacer Residues (RR): Two Arginine (R) residues are added to the C-terminus

to enhance the peptide's solubility in aqueous buffers.

Amidated C-Terminus (-NH2): The C-terminus is amidated to mimic the natural peptide

structure and prevent degradation by carboxypeptidases.

The principle of this peptide's function is based on Förster Resonance Energy Transfer (FRET).

In the intact peptide, the close proximity of the Mca donor and Dnp quencher results in the

quenching of fluorescence. Upon enzymatic cleavage of the peptide backbone between the

Mca and Dnp moieties, they are separated, leading to a measurable increase in fluorescence

intensity.

Physicochemical and Spectroscopic Properties
Property Value Reference

Molecular Formula C87H129N27O28S [1]

Typical Excitation Wavelength 320-328 nm [2]

Typical Emission Wavelength 393-420 nm [2]

Biological Function and Applications
This peptide is a specific substrate for the enzyme thimet oligopeptidase (TOP), also known as

endopeptidase 24.15.[3][4] TOP is a metalloendopeptidase that has been implicated in the

processing of APP.[3] Cleavage of APP at the β-secretase site is a critical step in the

amyloidogenic pathway, which leads to the formation of amyloid-β (Aβ) peptides, a hallmark of

Alzheimer's disease.

The primary application of Mca-SEVKMDAEFRK(Dnp)RR-NH2 is in in vitro enzyme activity

assays to:

Quantify the activity of thimet oligopeptidase.

Screen for inhibitors of TOP.

Study the kinetics of TOP-mediated APP cleavage.
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Investigate the role of TOP in APP processing and Alzheimer's disease pathogenesis.

Enzymatic Cleavage and Kinetics
Thimet oligopeptidase cleaves the peptide bond within the SEVKMDAEFRK sequence. While

the precise cleavage site within this specific substrate is not explicitly stated in the provided

search results, TOP is known to have a preference for cleaving peptides near the C-terminus.

[2]

Note: Despite a comprehensive literature search, the specific Michaelis-Menten constant (Km)

and catalytic rate constant (kcat) for the cleavage of Mca-SEVKMDAEFRK(Dnp)RR-NH2 by

thimet oligopeptidase are not readily available in the public domain. However, general kinetic

parameters for TOP with other fluorogenic substrates have been reported, with Km values

typically in the low micromolar range.

Experimental Protocols
The following is a generalized protocol for a thimet oligopeptidase activity assay using Mca-
SEVKMDAEFRK(Dnp)RR-NH2. This should be optimized for specific experimental conditions.

Materials and Reagents
Mca-SEVKMDAEFRK(Dnp)RR-NH2 substrate

Recombinant human thimet oligopeptidase (TOP)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

Dimethyl sulfoxide (DMSO) for substrate reconstitution

96-well black microplates

Fluorescence microplate reader with excitation and emission filters for Mca (e.g., Ex: 328

nm, Em: 420 nm)

Reagent Preparation
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Substrate Stock Solution: Dissolve Mca-SEVKMDAEFRK(Dnp)RR-NH2 in DMSO to a stock

concentration of 1-10 mM. Store in aliquots at -20°C or -80°C, protected from light.

Enzyme Working Solution: Dilute the recombinant TOP to the desired concentration in Assay

Buffer. The optimal concentration should be determined empirically but is typically in the

nanomolar range. Prepare this solution fresh before each experiment.

Substrate Working Solution: Dilute the substrate stock solution in Assay Buffer to the desired

final concentration. The final concentration should ideally be at or below the Km value, if

known, for initial rate measurements.

Assay Procedure
Set up the reaction: To each well of a 96-well black microplate, add the components in the

following order:

Assay Buffer

Substrate Working Solution

(Optional) Inhibitor or test compound

Pre-incubate: Incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes to

allow the components to equilibrate.

Initiate the reaction: Add the Enzyme Working Solution to each well to start the reaction.

Measure fluorescence: Immediately begin monitoring the increase in fluorescence intensity

over time using a fluorescence microplate reader. Record data at regular intervals (e.g.,

every 1-2 minutes) for a period of 30-60 minutes.

Data Analysis
Plot the data: Plot the fluorescence intensity versus time for each reaction.

Determine the initial reaction velocity (V₀): The initial, linear portion of the curve represents

the initial reaction velocity. Calculate the slope of this linear phase.
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Calculate enzyme activity: Convert the change in fluorescence units per minute to the rate of

substrate cleavage (e.g., pmol/min) using a standard curve generated with a known

concentration of the free Mca fluorophore.

Inhibitor studies: For inhibitor screening, calculate the percentage of inhibition by comparing

the reaction rates in the presence and absence of the inhibitor.

Visualizations
Signaling and Experimental Workflow Diagrams
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Intact Peptide
Mca-SEVKMDAEFRK(Dnp)RR-NH2

Quenched Fluorescence
(Energy Transfer)

FRET

Thimet Oligopeptidase (TOP)

Substrate Binding

Excitation Light
(e.g., 328 nm)

Cleaved Peptides
Mca-Peptide + (Dnp)Peptide-NH2

Cleavage

Fluorescence Emission
(e.g., 420 nm)

Click to download full resolution via product page

Caption: FRET mechanism of Mca-SEVKMDAEFRK(Dnp)RR-NH2 cleavage.
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APP Processing by Thimet Oligopeptidase
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Caption: Role of TOP in APP processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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